2-(2-Bromoallyloxy)phenol
Cat. No. B8434531
M. Wt: 229.07 g/mol
InChI Key: GBUDKNDNYWRKID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:9][C:10]([CH2:11][Br:12])=[CH2:13].[OH:1][c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[OH:8]>>[O:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[OH:8])[CH2:13][C:10]([Br:9])=[CH2:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=C(Br)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccccc1O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=C(Br)COc1ccccc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
